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Compound of Interest

Compound Name: 3-Amino-4-hydroxybenzonitrile

Cat. No.: B081792 Get Quote

Essential Safety and Handling Guide for 3-Amino-4-
hydroxybenzonitrile
This guide provides immediate, essential safety and logistical information for handling 3-
Amino-4-hydroxybenzonitrile in a laboratory setting. It is intended for researchers, scientists,

and drug development professionals to ensure safe operational procedures and proper

disposal.

Hazard Summary and GHS Classification
3-Amino-4-hydroxybenzonitrile is a chemical that requires careful handling due to its

potential health effects. Based on the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), this compound is classified as follows:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation[2]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

should be worn when handling 3-Amino-4-hydroxybenzonitrile.[3][4]

Protection Type Recommended Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.[3]

Skin Protection

Protective gloves (e.g., nitrile rubber), and a lab

coat or other protective clothing to prevent skin

contact.[3]

Respiratory Protection

A respiratory protective device with a particle

filter is recommended. In case of emergency or

high dust concentrations, a self-contained

breathing apparatus (SCBA) should be

available.[3]
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Handling and Storage Procedures
Handling:

Avoid direct contact with the substance.[3]

Ensure the work area is well-ventilated; handling in a fume hood is recommended.[3]

Prevent the formation and spread of dust in the air.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, well-ventilated area.[3]

Keep the container tightly closed.[3]

Recommended storage temperature is between 2-8 °C.[3]

Store under Argon.[3]

Keep away from strong oxidizing agents, strong acids, and strong bases.[4]

First Aid Measures
In the event of exposure, follow these first aid protocols immediately:
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Exposure Route First Aid Instructions

Inhalation
Remove the individual to fresh air. If breathing is

difficult, seek medical attention.[3]

Skin Contact

Remove all contaminated clothing. Wash the

affected skin with running water for at least 10-

15 minutes. If skin irritation persists, consult a

doctor.[3][4]

Eye Contact

Immediately flush the eyes with running water

for at least 15 minutes. Seek medical attention.

[3][4]

Ingestion

Wash out the mouth with water. Do not induce

vomiting. If the person is conscious, give them

half a liter of water to drink. Seek immediate

medical attention.[3]

Spills and Disposal Plan
Accidental Release Measures:

Mark the contaminated area and prevent access by unauthorized personnel.[3]

For spills, transfer the material to a closable, labeled container for disposal using an

appropriate method.[3]

Do not discharge into drains or rivers.[3]

Disposal:

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[4]

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Amino-4-hydroxybenzonitrile.
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Emergency Response

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)

Weigh and handle solid material

Perform experimental procedure

Decontaminate work area Collect waste in a labeled, sealed container

Remove and dispose of PPE correctly

Wash hands thoroughly

Dispose of waste via approved chemical waste stream

Spill or Exposure Occurs

Follow First Aid Procedures Clean up spill according to protocol
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Caption: Workflow for safe handling of 3-Amino-4-hydroxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b081792?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-hydroxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-hydroxybenzonitrile
https://store.apolloscientific.co.uk/product/3-amino-4-hydroxybenzonitrile
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3385603&productDescription=3-AMINO-4-HYDRXYBENZONITRIL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b081792#personal-protective-equipment-for-handling-3-amino-4-hydroxybenzonitrile
https://www.benchchem.com/product/b081792#personal-protective-equipment-for-handling-3-amino-4-hydroxybenzonitrile
https://www.benchchem.com/product/b081792#personal-protective-equipment-for-handling-3-amino-4-hydroxybenzonitrile
https://www.benchchem.com/product/b081792#personal-protective-equipment-for-handling-3-amino-4-hydroxybenzonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081792?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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